Cas no 1189466-17-8 (Saccharin-d4)

Saccharin-d4 is a deuterated analog of saccharin, where four hydrogen atoms are replaced with deuterium, enhancing its utility in analytical and research applications. This isotopically labeled compound is particularly valuable as an internal standard in mass spectrometry and NMR studies, ensuring precise quantification and minimizing interference in metabolic and pharmacokinetic analyses. Its high chemical purity and isotopic enrichment (>98%) guarantee reliable performance in trace-level detection. Saccharin-d4 is stable under standard laboratory conditions, making it suitable for long-term studies. Its compatibility with various solvents and matrices further broadens its applicability in pharmaceutical, environmental, and biochemical research.
Saccharin-d4 structure
Saccharin-d4 structure
Product Name:Saccharin-d4
CAS No:1189466-17-8
MF:C7H5NO3S
MW:187.20914721489
CID:1060833
PubChem ID:46782906
Update Time:2025-06-06

Saccharin-d4 Chemical and Physical Properties

Names and Identifiers

    • Saccharin-d4
    • 4,5,6,7-tetradeuterio-1,1-dioxo-1,2-benzothiazol-3-one
    • Benzoic-d4 Sulfimide
    • Benzosulfimide-d4
    • Garantose-d4
    • Glucid-d4
    • Gluside-d4
    • o-Benzosulfimide-d4
    • o-Sulfobenzimide-d4
    • Saccharimide-d4
    • 1,2-Dihydro-2-ketobenzisosulfonazole-d4
    • 1,2-Benzisothiazol-3(2H)-one-d4 1,1-Dioxide
    • CS-0203536
    • Saccharin-d4 (ring-d4)
    • 2,3-dihydro(4,5,6,7-?H?)-1
    • F91301
    • 1189466-17-8
    • HY-Y0272S
    • (4,5,6,7-~2~H_4_)-1H-1lambda~6~,2-Benzothiazole-1,1,3(2H)-trione
    • DTXSID50676138
    • E?,2-benzothiazole-1,1,3-trione
    • Inchi: 1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)/i1D,2D,3D,4D
    • InChI Key: CVHZOJJKTDOEJC-RHQRLBAQSA-N
    • SMILES: S1(C2C([2H])=C([2H])C([2H])=C([2H])C=2C(N1)=O)(=O)=O

Computed Properties

  • Exact Mass: 187.02400
  • Monoisotopic Mass: 187.02412118g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 75.11000
  • LogP: 1.20990

Saccharin-d4 Pricemore >>

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